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Compound of Interest

Compound Name: 1-Azidododecane

Cat. No.: B3047302

Technical Guide: 1-Azidododecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-azidododecane, a versatile linear-
chain alkyl azide. It is a valuable reagent in organic synthesis, particularly in the realm of
bioconjugation and materials science, owing to its participation in highly efficient "click
chemistry” reactions. This document outlines its core properties, a detailed experimental
protocol for a typical application, and a visual representation of the experimental workflow.

Core Properties of 1-Azidododecane

1-Azidododecane is an organic compound featuring a twelve-carbon alkyl chain terminating in
an azide functional group. This structure imparts both hydrophobicity, due to the long alkyl
chain, and reactivity, due to the azide group.

Property Value Reference
CAS Number 13733-78-3 [1]
Molecular Formula C12H25Ns [1]
Molecular Weight 211.35 g/mol [1]
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Key Applications in Research and Development

The primary utility of 1-azidododecane stems from the reactivity of its terminal azide group. It
is a key building block in copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reactions, a
cornerstone of "click chemistry."[2] This reaction allows for the efficient and specific formation of
a stable 1,4-disubstituted 1,2,3-triazole linkage between the azide and a terminal alkyne.[2][3]

The long dodecyl chain makes 1-azidododecane particularly useful for:

» Surface Functionalization: Modifying surfaces to introduce hydrophobic properties or to
anchor other molecules.

e Polymer Chemistry: Synthesizing functionalized polymers and macromolecules.

o Drug Discovery and Development: As a linker to conjugate molecules of interest, potentially
altering solubility or facilitating targeted delivery. The resulting triazole ring is more than a
simple linker; it can form hydrogen bonds and dipole interactions with biological targets.[2]

Experimental Protocols

Synthesis of 1-(1-Dodecyl-1H-1,2,3-triazol-4-yl)methanol
via Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuUAAC)

This protocol describes a representative CUAAC "click” reaction between 1-azidododecane
and propargy! alcohol.

Materials:

1-Azidododecane

Propargyl alcohol (a terminal alkyne)

Copper(ll) sulfate pentahydrate (CuSOa-5H20)

Sodium ascorbate

Solvent (e.g., a mixture of water and tert-butanol or DMF)
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e Deionized water
e tert-Butanol or Dimethylformamide (DMF)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 1-azidododecane (1 equivalent) and
propargyl alcohol (1-1.2 equivalents) in a suitable solvent mixture (e.g., 1:1 water/tert-
butanol).

o Catalyst Preparation: In a separate vial, prepare a fresh aqueous solution of sodium
ascorbate (e.g., 1 M). In another vial, prepare an aqueous solution of copper(ll) sulfate
pentahydrate (e.g., 0.5 M).

e Initiation of Reaction: To the stirred solution of the azide and alkyne, add the sodium
ascorbate solution (0.1-0.3 equivalents). Following this, add the copper(ll) sulfate solution
(0.05-0.1 equivalents). The reaction is typically run at room temperature.

e Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) until the starting materials are consumed. These reactions are often complete within 1
to 24 hours.

o Work-up and Purification: Upon completion, the reaction mixture may be diluted with water
and extracted with an organic solvent such as ethyl acetate. The combined organic layers
are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated
under reduced pressure. The resulting crude product can be purified by column
chromatography on silica gel to yield the pure 1,4-disubstituted triazole product.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the copper-catalyzed azide-alkyne
cycloaddition (CuUAAC) reaction described above.
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Caption: Workflow for CUAAC synthesis of a 1,2,3-triazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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